Cas no 3759-61-3 (naphthalen-1-yl chloroformate)

• Product Name: naphthalen-1-yl chloroformate
• CAS No: 3759-61-3
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• MDL: MFCD01726288
• CID: 851708
• PubChem ID: 19575
• Update Time: 2025-05-23

naphthalen-1-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHYL CHLOROFORMATE
• naphthalen-1-yl carbonochloridate
• (1-Naphthyloxy)carbonylchlorid
• 1-chlorocarbonyloxy-naphthalene
• 1-Naphthylchlorocarbonate
• carbonochloridic acid naphthalen-1-yl ester
• Carbonochloridic acid,1-naphthalenyl ester
• chlorocarbonic acid-[1]naphthyl ester
• Chloroformic acid 1-naphthyl ester
• Chlorokohlensaeure-[1]naphthylester
• Chloromrowczan 1-naftylu [Czech]
• EINECS 223-168-9
• naphthalen-1-yl chloroformate

• MDL： MFCD01726288
• Inchi： 1S/C11H7ClO2/c12-11(13)14-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key： JRUFQZPDRRGHEF-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 206.01300
• Monoisotopic Mass: 206.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.273 g/mL at 20 °C(lit.)
• Boiling Point: 296.74°C (rough estimate)
• Flash Point: 125 °C
• Refractive Index: n20/D 1.598
• PSA: 26.30000
• LogP: 3.57740

naphthalen-1-yl chloroformate Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-19-21
• RTECS：LQ6660000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on naphthalen-1-yl chloroformate

Naphthalen-1-yl Chloroformate (CAS No. 3759-61-3): An Overview of Its Chemical Properties, Applications, and Recent Research

Naphthalen-1-yl chloroformate (CAS No. 3759-61-3) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a naphthalene ring linked to a chloroformate group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable reagent in various synthetic transformations.

The chemical formula of naphthalen-1-yl chloroformate is C₁₂H₇ClO₃. It is a white crystalline solid at room temperature and has a molecular weight of 244.63 g/mol. The compound is highly reactive due to the presence of the chloroformate group, which can readily undergo nucleophilic substitution reactions. This reactivity makes it an excellent leaving group in synthetic chemistry, particularly in the formation of carbon-oxygen bonds.

In the context of pharmaceutical research, naphthalen-1-yl chloroformate has been explored for its potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the use of naphthalen-1-yl chloroformate as a key intermediate in the synthesis of a series of naphthyl-based inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthetic versatility of naphthalen-1-yl chloroformate extends beyond pharmaceutical applications. In materials science, it has been utilized as a building block for the synthesis of functional polymers and coatings. A recent paper in Macromolecules described the use of this compound to create novel copolymers with enhanced thermal stability and mechanical properties. These polymers have potential applications in advanced electronics and aerospace materials.

The environmental impact and safety profile of naphthalen-1-yl chloroformate are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to ensure environmental safety. Researchers have conducted studies to evaluate its biodegradability and ecotoxicity, with results indicating that it degrades relatively quickly under aerobic conditions and has low toxicity to aquatic organisms.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used techniques for the detection and quantification of naphthalen-1-yl chloroformate. These methods provide accurate and reliable results, facilitating quality control in both research and industrial settings.

The future prospects for naphthalen-1-yl chloroformate are promising. Ongoing research continues to uncover new applications and improve synthetic methodologies involving this compound. For example, recent advances in catalytic systems have enabled more efficient and selective transformations using naphthalen-1-yl chloroformate, opening up new avenues for its use in green chemistry initiatives.

In conclusion, naphthalen-1-yl chloroformate (CAS No. 3759-61-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As new discoveries continue to emerge, the role of this compound in advancing scientific knowledge and technological innovation is likely to grow even further.